- Preparation of 5- or 8-substituted imidazo[1,5-a]pyridines as indoleamine and tryptophane 2,3-dioxygenases inhibitors for treatment and prophylaxis of diseases, World Intellectual Property Organization, , ,
Cas no 952182-76-2 (Ethyl 3-(trifluoromethyl)picolinate)
952182-76-2 structure
Product name:Ethyl 3-(trifluoromethyl)picolinate
CAS No:952182-76-2
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD09864691
CID:1038558
PubChem ID:24213728
Ethyl 3-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(trifluoromethyl)picolinate
- ethyl 3-(trifluoromethyl)-2-pyridine carboxylate
- Ethyl 3-(trifluoromethyl)picolite
- ETHYL 3-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLATE
- Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate (ACI)
- CS-0169740
- DTXSID70639987
- AB53859
- 952182-76-2
- 11Z-0838
- DA-34142
- SCHEMBL18137682
- MFCD09864691
- CNB18276
- AKOS005069526
- Ethyl3-(trifluoromethyl)picolinate
- Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate
- CNITUJQBBIMJBR-UHFFFAOYSA-N
-
- MDL： MFCD09864691
- Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)7-6(9(10,11)12)4-3-5-13-7/h3-5H,2H2,1H3
- InChI Key： CNITUJQBBIMJBR-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(F)(F)F)=CC=CN=1)OCC
Computed Properties
- Exact Mass: 219.05100
- Monoisotopic Mass: 219.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19000
- LogP: 2.27710
Ethyl 3-(trifluoromethyl)picolinate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Ethyl 3-(trifluoromethyl)picolinate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174514-5g |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate |
952182-76-2 | 95% | 5g |
$811 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043183-500mg |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate |
952182-76-2 | >95% | 500mg |
2648.0CNY | 2021-07-06 | |
| Key Organics Ltd | 11Z-0838-10G |
ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate |
952182-76-2 | >95% | 10g |
£1056.00 | 2025-02-09 | |
| abcr | AB338971-10g |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, 95%; . |
952182-76-2 | 95% | 10g |
€1783.30 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240380-1g |
Ethyl 3-(trifluoromethyl)picolinate |
952182-76-2 | 95+% | 1g |
￥1576.00 | 2024-04-24 | |
| A2B Chem LLC | AI64032-1g |
Ethyl 3-(trifluoromethyl)picolinate |
952182-76-2 | >95% | 1g |
$343.00 | 2024-07-18 | |
| Crysdot LLC | CD11004906-5g |
Ethyl 3-(trifluoromethyl)picolinate |
952182-76-2 | 95+% | 5g |
$859 | 2024-07-19 | |
| abcr | AB338971-5g |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate, 95%; . |
952182-76-2 | 95% | 5g |
€1023.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043183-1g |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate |
952182-76-2 | >95% | 1g |
4063.0CNY | 2021-07-06 | |
| Chemenu | CM174514-5g |
Ethyl 3-(trifluoromethyl)-2-pyridinecarboxylate |
952182-76-2 | 95% | 5g |
$811 | 2022-06-09 |
Ethyl 3-(trifluoromethyl)picolinate Production Method
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ; overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ; 3 h, 100 °C
Reference
- Bistrifluoromethylated organocuprate [Ph4P]+[Cu(CF3)2]-: synthesis, characterization and its application for trifluoromethylation of activated heteroaryl bromides, chlorides and iodides, Organic Chemistry Frontiers, 2019, 6(14), 2324-2328
Ethyl 3-(trifluoromethyl)picolinate Raw materials
- Phosphonium,tetraphenyl-
- Cuprate(1-), bis(trifluoromethyl)-
- Ethyl 3-bromopicolinate
- 3-(trifluoromethyl)pyridine-2-carboxylic acid
Ethyl 3-(trifluoromethyl)picolinate Preparation Products
Ethyl 3-(trifluoromethyl)picolinate Related Literature
-
Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Recommended suppliers
atkchemica
(CAS:952182-76-2)Ethyl 3-(trifluoromethyl)picolinate
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:952182-76-2)Ethyl 3-(trifluoromethyl)picolinate
Purity:99%
Quantity:25g
Price ($):551.0